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Compound of Interest

Compound Name: GSK 650394

Cat. No.: B1672397

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacodynamics of
GSK650394, a potent and selective inhibitor of Serum/Glucocorticoid-regulated Kinase 1
(SGK1). The information presented herein is intended to support further research and drug
development efforts by providing detailed data and experimental context.

Mechanism of Action

GSK650394 is a small molecule inhibitor that primarily targets the kinase activity of SGK1 and,
to a lesser extent, SGK2.[1][2][3] It functions as an ATP-competitive inhibitor, binding to the
kinase domain and preventing the phosphorylation of downstream substrates.[4] The inhibitory
activity of GSK650394 has been demonstrated in various in vitro and cell-based assays, where
it has been shown to disrupt key signaling pathways involved in cell growth, proliferation, and
ion transport.[1][4]

Quantitative Data Summary

The following tables summarize the key quantitative pharmacodynamic parameters of
GSK650394 across different experimental systems.

Table 1: In Vitro Kinase Inhibition
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Target Assay Type IC50 Reference
Scintillation Proximity

SGK1 62 nM [2][31[4]
Assay (SPA)
Scintillation Proximity

SGK2 103 nM [21[314]
Assay (SPA)

Fluorescence
SGK1 o 13 nM [4][5]
Polarization Assay

Table 2: Cell-Based Assay Activity

Cell Line Assay Type Endpoint IC50 Reference
Androgen-
Cell Growth ]
LNCaP stimulated ~1 uM [2][3][4]
Assay S
growth inhibition
o Inhibition of
Short-Circuit
SGK1-mediated
M-1 Current (SCC) o 0.6 uM [1][2]
epithelial
Assay
transport
Table 3: Cytotoxicity
Cell Line Assay Type LC50 Reference
M-1 XTT Assay 41 pM [2][4]
HelLa XTT Assay > 100 uM [2][4]

Signaling Pathways

GSK650394 modulates several critical intracellular signaling pathways through its inhibition of
SGK1. The primary pathway affected is the PISK/Akt/SGK1 signaling cascade.
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1. Enzyme Activation 2. Inhibitor Plating
(SGK1/2 + PDK1 + ATP) (Varying [GSK650394])

' '

3. Kinase Reaction
(Activated Enzyme + Substrate + y-32P-ATP)

:

4. Incubation
(1 hour at RT)

5. Detection
(Add SPA beads, Centrifuge, Scintillation Counting)

6. Data Analysis
(Calculate 1C50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gsk-650394]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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